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Introduction: The Skin Penetrating and Cell Entering (SPACE) peptide is a novel tool for

enhancing the topical delivery of a wide range of therapeutic and cosmetic agents.[1][2]

Discovered through phage display, this peptide has been shown to facilitate the penetration of

small molecules, macromolecules, and nucleic acids across the stratum corneum (SC) and into

the viable epidermis and dermis.[1] Its mechanism of action, which involves interaction with

skin proteins rather than disruption of the lipid barrier, makes it a compelling and safe

candidate for enhancing topical drug formulations.[2] These notes provide a comprehensive

overview of its application in mouse models, summarizing key quantitative data and detailing

experimental protocols.

Mechanism of Action
The SPACE peptide enhances skin penetration primarily by interacting with keratin within the

corneocytes of the stratum corneum.[1] This interaction increases the partitioning of the peptide

and its conjugated or co-administered cargo into the skin, facilitating a transcellular pathway

into the viable epidermis and dermis. Unlike many chemical enhancers, the SPACE peptide
does not significantly alter or disrupt the skin's natural lipid barrier, which contributes to its

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b10857532#bc-rfq
https://www.pnas.org/doi/10.1073/pnas.1016152108
https://pubmed.ncbi.nlm.nih.gov/25499919/
https://www.pnas.org/doi/10.1073/pnas.1016152108
https://pubmed.ncbi.nlm.nih.gov/25499919/
https://www.benchchem.com/product/b10857532/docs?utm_src=pdf-body#application-notes-protocols-topical-delivery-using-space-peptide-in-murine-models
https://www.pnas.org/doi/10.1073/pnas.1016152108
https://www.benchchem.com/product/b10857532/docs?utm_src=pdf-body#application-notes-protocols-topical-delivery-using-space-peptide-in-murine-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


favorable safety profile. The peptide has also been shown to facilitate entry into various skin

cells, including keratinocytes and fibroblasts, likely via macropinocytosis.
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Mechanism of SPACE peptide-mediated skin delivery.

Quantitative Data Summary from Mouse Models
The efficacy of SPACE peptide has been demonstrated across various mouse models for the

delivery of different types of cargo. The following tables summarize the key quantitative

findings.

Table 1: Delivery of Small Molecules (Cyclosporine A & Corticosteroids)
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Cargo Mouse Model
Formulation
Details

Key
Quantitative
Outcomes

Citations

Cyclosporine
A (CsA)

SKH1 Hairless
Mice

5 mg/mL CsA +
50 mg/mL free
SPACE peptide
in a
hydroethanolic
solution
(SP50).

~9-fold
increase in
CsA
accumulation
in viable
epidermis
compared to
control.
Significantly
increased skin
localization
(113.1 µg/g).
High
Skin/Blood
ratio (443.4)
and Skin/Liver
ratio (1059.5),
indicating
minimal
systemic
absorption.

| Hydrocortisone | Hairless Mice | SPACE peptide-based formulation. | Enhanced skin

retention of hydrocortisone without producing elevated blood concentrations. | |

Table 2: Delivery of Macromolecules (Hyaluronic Acid)

Cargo Mouse Model
Formulation
Details

Key
Quantitative
Outcomes

Citations
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| Hyaluronic Acid (HA) | SKH1 Hairless Mice | SPACE-Ethosomal System (SES) encapsulating

HA (MW: 200-325 kDa). | 5-fold enhancement in dermal penetration compared to PBS control.

HA concentration in skin was ~1000-fold higher than in blood, confirming localized delivery. | |

Table 3: Delivery of Nucleic Acids (siRNA)

Cargo
Mouse
Model

Formulation
Details

Target Gene
Key
Quantitative
Outcomes

Citations

siRNA
BALB/c
Mice

DOTAP-
based
SPACE
Ethosomal
System
(DOTAP-
SES) with
siRNA.

GAPDH

63.2%
knockdown
of GAPDH
protein in
the skin
post-topical
application.

| siRNA | Mouse Model | SPACE peptide conjugated directly to siRNA. | IL-10 | Enhanced

absorption into the skin and significant knockdown of the protein target. | |

Detailed Experimental Protocols
The following protocols are synthesized from methodologies reported in studies using SPACE
peptide in mouse models.

Protocol 1: General Topical Application Workflow in
Mice
This protocol outlines the typical workflow for an in vivo study involving the topical application of

a SPACE peptide formulation.

Animal Models: SKH1 hairless mice or BALB/c mice are commonly used. Animals should be

acclimatized for at least one week before the experiment.

Preparation:
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Anesthetize mice using isoflurane inhalation (2-3%).

For haired mice (e.g., BALB/c), carefully shave the dorsal back skin one day prior to

application.

On the day of the experiment, a cylinder with a defined exposure area (e.g., 1.8 cm²) can

be attached to the shaved back skin to contain the formulation.

Formulation Application:

Topically apply a precise volume (e.g., 200 µL) of the SPACE peptide formulation onto the

exposed skin area.

Manually spread the solution to ensure even coverage.

Incubation:

Allow the formulation to incubate on the skin for a defined period. This can range from 2

hours for penetration studies to 6 hours for functional knockdown experiments.

Maintain the animals under light anesthesia during this period if necessary.

Post-Incubation:

After the incubation period, carefully remove the cylinder.

The treated area can be gently wiped to remove excess formulation and then covered with

sterile gauze and a breathable bandage.

Tissue Collection and Analysis:

Animals are typically sacrificed at a predetermined time point post-application (e.g., 72

hours for knockdown studies).

Collect skin biopsies (e.g., 5 mm diameter) from the treated area for analysis.

Blood and other organs (e.g., liver) can be collected to assess systemic absorption.
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Analyze tissues using appropriate methods, such as HPLC (for small molecules),

qPCR/Western Blot (for siRNA studies), or fluorescence microscopy.

Phase 1: Preparation

Phase 2: Experiment

Phase 3: Analysis
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Standard experimental workflow for topical mouse studies.

Protocol 2: Formulation of SPACE Peptide with a
Hydrophobic Drug (Cyclosporine A)
This protocol is based on the successful delivery of Cyclosporine A (CsA).

Materials:

Cyclosporine A (CsA)

SPACE peptide

Ethanol (200 proof)

Deionized water

Preparation of Hydroethanolic Solution:

Prepare the vehicle by mixing ethanol and deionized water. A common ratio is 1:1 (v/v).

Formulation (SP50):

Dissolve CsA into the hydroethanolic solution to a final concentration of 5 mg/mL.

Add free SPACE peptide to the CsA solution to a final concentration of 50 mg/mL.

Ensure complete dissolution, using gentle vortexing if necessary. The resulting formulation

is ready for topical application as described in Protocol 1.

Protocol 3: Formulation of a SPACE-Ethosomal System
(SES) for Macromolecules
This protocol is adapted for encapsulating macromolecules like Hyaluronic Acid (HA) or siRNA.

Materials:
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SPACE peptide conjugated to a phospholipid (e.g., POPE-NHS)

Other lipids (e.g., DOTAP for cationic liposomes for siRNA)

Ethanol

Aqueous buffer (e.g., PBS or citrate buffer, pH adjusted as needed)

Cargo (e.g., Hyaluronic Acid, siRNA)

Lipid Film Hydration Method:

Dissolve the SPACE-peptide-lipid conjugate and other lipids in ethanol.

Evaporate the ethanol under reduced pressure or nitrogen stream to form a thin lipid film

on the wall of a round-bottom flask.

Hydrate the lipid film with an aqueous buffer containing the dissolved cargo (e.g., 1 mg/mL

HA). The hydration process should be done above the lipid transition temperature.

The resulting suspension of vesicles can be sonicated or extruded through polycarbonate

membranes to produce unilamellar vesicles of a desired size (e.g., ~110 nm).

Characterization:

Vesicle size and zeta potential should be characterized using dynamic light scattering

(DLS).

Encapsulation efficiency should be determined by separating the free cargo from the

encapsulated cargo using methods like dialysis or size exclusion chromatography.
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Logical components of a SPACE-Ethosomal System (SES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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